Cas no 1797630-80-8 (1-3-(4-fluorobenzenesulfonyl)azetidin-1-yl-2-(1H-indol-3-yl)ethan-1-one)

• Product Name: 1-3-(4-fluorobenzenesulfonyl)azetidin-1-yl-2-(1H-indol-3-yl)ethan-1-one
• CAS No: 1797630-80-8
• MF: C₁₉H₁₇FN₂O₃S
• MW: 372.413286924362
• CID: 6491811
• Update Time: 2025-07-18

1-3-(4-fluorobenzenesulfonyl)azetidin-1-yl-2-(1H-indol-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-3-(4-fluorobenzenesulfonyl)azetidin-1-yl-2-(1H-indol-3-yl)ethan-1-one
• 1-[3-(4-fluorophenyl)sulfonylazetidin-1-yl]-2-(1H-indol-3-yl)ethanone

• Inchi： 1S/C19H17FN2O3S/c20-13-5-7-14(8-6-13)26(24,25)15-10-22(11-15)12-19(23)17-9-21-18-4-2-1-3-16(17)18/h1-9,15,21H,10-12H2
• InChI Key： LDKKZCCDTQDFIL-UHFFFAOYSA-N
• SMILES： C(N1CC(S(C2=CC=C(F)C=C2)(=O)=O)C1)C(=O)C1C2=C(NC=1)C=CC=C2

Additional information on 1-3-(4-fluorobenzenesulfonyl)azetidin-1-yl-2-(1H-indol-3-yl)ethan-1-one

Introduction to 1-3-(4-fluorobenzenesulfonyl)azetidin-1-yl-2-(1H-indol-3-yl)ethan-1-one (CAS No. 1797630-80-8)

1-3-(4-fluorobenzenesulfonyl)azetidin-1-yl-2-(1H-indol-3-yl)ethan-1-one, identified by its CAS number 1797630-80-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a conjugated system of azetidine and indole moieties, is of particular interest due to its potential biological activities and structural features that make it a promising candidate for further investigation.

The compound’s structure incorporates several key pharmacophoric elements that are known to contribute to its biological activity. The 4-fluorobenzenesulfonyl group, a common feature in many bioactive molecules, is expected to enhance the compound’s binding affinity and selectivity towards target enzymes or receptors. The azetidine ring, a five-membered heterocycle, introduces rigidity and spatial constraints that can be critical for optimal interactions with biological targets. Additionally, the indole moiety, known for its presence in numerous pharmacologically active compounds, is likely to contribute to the molecule’s overall pharmacodynamic properties.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. The compound 1-3-(4-fluorobenzenesulfonyl)azetidin-1-yl-2-(1H-indol-3-yl)ethan-1-one aligns well with this trend, as its structural features suggest potential applications in various therapeutic areas. For instance, the combination of the azetidine and indole rings may make it a viable candidate for treating neurological disorders, where such structural motifs have shown promise in preclinical studies.

One of the most compelling aspects of this compound is its potential as a scaffold for drug development. The presence of both the 4-fluorobenzenesulfonyl group and the indole moiety provides multiple sites for chemical modification, allowing researchers to fine-tune its biological activity. This flexibility is crucial for optimizing drug candidates for clinical use, as it enables the fine adjustment of properties such as solubility, metabolic stability, and target specificity.

The pharmaceutical industry has increasingly recognized the importance of fluorinated aromatic compounds in drug design. The fluorine atom in the 4-fluorobenzenesulfonyl group can significantly influence the compound’s pharmacokinetic profile by affecting its lipophilicity and metabolic clearance. This feature has been leveraged in numerous successful drugs, making fluorinated derivatives highly sought after in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have further enhanced our ability to predict and understand the behavior of complex molecules like 1-3-(4-fluorobenzenesulfonyl)azetidin-1-yl-2-(1H-indol-3-yl)ethan-1-one. These tools allow researchers to simulate interactions between the compound and biological targets at an atomic level, providing valuable insights into its mechanism of action. Such simulations are particularly useful in identifying potential lead compounds early in the drug discovery process, thereby reducing the time and cost associated with traditional experimental approaches.

The indole moiety in this compound is another key feature that warrants further exploration. Indole derivatives have been extensively studied for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of this motif suggests that 1-3-(4-fluorobenzenesulfonyl)azetidin-1-yl-2-(1H-indol-3-yl)ethan-1-one may exhibit similar therapeutic effects, although this remains to be fully elucidated through rigorous preclinical studies.

In conclusion, 1-3-(4-fluorobenzenesulfonyl)azetidin-1-y l -2-(1H-indol -3 -yl)ethan -1-one represents a promising candidate for further investigation in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for developing novel therapeutic agents. As research in this area continues to advance, it is likely that compounds like this will play an increasingly important role in addressing unmet medical needs.